Cas no 1706455-46-0 (3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid)

• Product Name: 3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid
• CAS No: 1706455-46-0
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 5323731
• Update Time: 2025-06-28

3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[6-(ethylamino)-4-pyrimidinyl]-4-piperidyl}propanoic acid
• 3-[1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl]propanoic acid
• 3-(1-(6-(ethylamino)pyrimidin-4-yl)piperidin-4-yl)propanoic acid
• 3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid

• Inchi： 1S/C14H22N4O2/c1-2-15-12-9-13(17-10-16-12)18-7-5-11(6-8-18)3-4-14(19)20/h9-11H,2-8H2,1H3,(H,19,20)(H,15,16,17)
• InChI Key： CSFPJUPHGDMZIX-UHFFFAOYSA-N
• SMILES： OC(CCC1CCN(C2C=C(NCC)N=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 306
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4

Additional information on 3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid

3-{1-[6-(Ethylamino)Pyrimidin-4-yl]Piperidin-4-yl}Propanoic Acid: A Comprehensive Overview

The compound 3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid (CAS No. 1706455-46-0) is a structurally complex organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique chemical structure, which combines a pyrimidine ring, a piperidine ring, and a propanoic acid moiety. The integration of these functional groups creates a molecule with diverse biological activities, making it a promising candidate for drug development.

The pyrimidine ring in the molecule is a key structural element, contributing to the compound's ability to interact with various biological targets. Pyrimidines are well-known for their role in nucleic acids and are often used as scaffolds in drug design due to their versatility and ability to form hydrogen bonds. In this compound, the pyrimidine ring is substituted with an ethylamino group, which further enhances its biological activity by increasing lipophilicity and improving bioavailability.

The piperidine ring in the molecule adds another layer of complexity to its structure. Piperidine is a six-membered cyclic amine that is commonly found in many bioactive compounds. Its presence in this compound contributes to the molecule's stability and ability to form favorable interactions with target proteins. The piperidine ring is connected to the pyrimidine ring via a nitrogen atom, creating a rigid structure that may facilitate specific binding interactions.

The propanoic acid moiety at the end of the molecule serves as a carboxylic acid group, which can participate in various biochemical reactions. Carboxylic acids are common functional groups in pharmaceuticals, often involved in processes such as metabolism and excretion. In this compound, the propanoic acid group may play a role in modulating the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the potential of 3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid as a modulator of certain cellular pathways. For instance, research has shown that this compound may exhibit activity against specific enzymes or receptors involved in disease states such as cancer, inflammation, or neurodegenerative disorders. The exact mechanism of action remains under investigation, but preliminary findings suggest that it could act as an agonist or antagonist at certain G-protein coupled receptors (GPCRs) or ion channels.

One area of active research involves the evaluation of this compound's efficacy in preclinical models of disease. For example, studies have been conducted to assess its ability to inhibit tumor growth in animal models of cancer. The results indicate that 3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid may exhibit anti-proliferative effects on cancer cells by targeting specific signaling pathways or inducing apoptosis. These findings underscore its potential as an anti-cancer agent.

In addition to its therapeutic potential, this compound has also been studied for its pharmacokinetic properties. Researchers have investigated its absorption profile, distribution within tissues, metabolism pathways, and excretion mechanisms. Understanding these properties is crucial for determining whether the compound can be developed into an effective drug with suitable bioavailability and safety profiles.

Another important aspect of research on this compound involves its synthetic optimization. Chemists have explored various methods to synthesize 3-{1-[6-(ethylamino)pyrimidin-4-yl]piperidin-4-yl}propanoic acid efficiently and cost-effectively. These efforts have led to the development of novel synthetic routes that improve yield and purity while minimizing environmental impact.

Furthermore, computational studies have been conducted to predict the binding affinity of this compound to various biological targets. Molecular docking simulations have revealed potential binding sites on proteins such as kinases or GPCRs, providing insights into its mechanism of action at the molecular level. These computational approaches complement experimental studies by offering a deeper understanding of how the compound interacts with its targets.

Despite its promising properties, there are challenges associated with developing 3-{1-[6-(ethylamino)pyrimidin-4-ylyl] piperidin - 4 - yl } propanoic acid into a clinical candidate. One major hurdle is ensuring adequate bioavailability while maintaining stability under physiological conditions. Researchers are actively exploring strategies such as prodrug design or formulation optimization to address these issues.

In conclusion, 3-{1-[6-(ethylamino)pyrimidin - 4 - yl ] piper idin - 4 - yl } propan oic acid (CAS No: 1706455 - 46 - 0 ) represents an intriguing molecule with significant potential in drug discovery and development . Its unique chemical structure , combined with emerging research findings , positions it as a promising candidate for addressing unmet medical needs . Continued investigation into its biological activity , pharmacokinetics , and synthetic optimization will be essential for unlocking its full therapeutic potential . p >